Cas no 2680831-15-4 (4-{(benzyloxy)carbonylamino}-7-methylpyrazolo1,5-a1,3,5triazine-8-carboxylic acid)

• Product Name: 4-{(benzyloxy)carbonylamino}-7-methylpyrazolo1,5-a1,3,5triazine-8-carboxylic acid
• CAS No: 2680831-15-4
• MF: C₁₅H₁₃N₅O₄
• MW: 327.294822454453
• CID: 5625358
• PubChem ID: 165927986
• Update Time: 2025-08-05

4-{(benzyloxy)carbonylamino}-7-methylpyrazolo1,5-a1,3,5triazine-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[(benzyloxy)carbonyl]amino}-7-methylpyrazolo[1,5-a][1,3,5]triazine-8-carboxylic acid
• EN300-28294989
• 2680831-15-4
• 4-{(benzyloxy)carbonylamino}-7-methylpyrazolo1,5-a1,3,5triazine-8-carboxylic acid

• Inchi： 1S/C15H13N5O4/c1-9-11(13(21)22)12-16-8-17-14(20(12)19-9)18-15(23)24-7-10-5-3-2-4-6-10/h2-6,8H,7H2,1H3,(H,21,22)(H,16,17,18,23)
• InChI Key： TYLRKBBAHNEMSL-UHFFFAOYSA-N
• SMILES： O(C(NC1=NC=NC2=C(C(=O)O)C(C)=NN21)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 327.09675391g/mol
• Monoisotopic Mass: 327.09675391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 119Ų

Additional information on 4-{(benzyloxy)carbonylamino}-7-methylpyrazolo1,5-a1,3,5triazine-8-carboxylic acid

4-{(Benzyloxy)carbonylamino}-7-methylpyrazolo[1,5-a]1,3,5-triazine-8-carboxylic acid (CAS No. 2680831-15-4)

The compound 4-{(Benzyloxy)carbonylamino}-7-methylpyrazolo[1,5-a]1,3,5-triazine-8-carboxylic acid, identified by the CAS number 2680831-15-4, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazolo-triazine derivatives, which have garnered considerable attention in recent years due to their unique structural properties and versatile functional groups.

The molecular structure of this compound is characterized by a pyrazolo[1,5-a]triazine core, which is a bicyclic system combining pyrazole and triazine rings. The presence of a benzyloxy carbonyl amino group at the 4-position and a methyl group at the 7-position introduces additional complexity and functionality to the molecule. The carboxylic acid group at the 8-position further enhances its reactivity and potential for chemical modification.

Recent studies have highlighted the importance of pyrazolo-triazine derivatives in drug discovery and material science. For instance, researchers have explored the use of these compounds as potential inhibitors of key enzymes involved in cancer progression. The unique electronic properties of the pyrazolo-triazine core make it an attractive candidate for applications in optoelectronics and nonlinear optics.

The synthesis of 4-{(Benzyloxy)carbonylamino}-7-methylpyrazolo[1,5-a]1,3,5-triazine-8-carboxylic acid involves a multi-step process that typically includes nucleophilic substitution, cyclization, and functional group transformations. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound.

In terms of applications, this compound has shown promise in several areas. In pharmaceuticals, it has been investigated as a potential lead molecule for anti-inflammatory agents due to its ability to modulate specific cellular pathways. In materials science, its unique electronic properties make it a candidate for use in advanced polymers and composite materials.

Moreover, the presence of the benzyloxy carbonyl amino group allows for further chemical modification, enabling the creation of derivatives with enhanced bioavailability or improved mechanical properties. This flexibility underscores the versatility of this compound in both academic research and industrial applications.

In conclusion, 4-{(Benzyloxy)carbonylamino}-7-methylpyrazolo[1,5-a]1,3,5-triazine-8-carboxylic acid (CAS No. 2680831-15-4) represents a cutting-edge molecule with significant potential across multiple disciplines. Its intricate structure and functional groups make it a valuable tool for researchers seeking innovative solutions in drug development and materials science.